Triammonium nitrate sulfate

Specification

• CAS No.: 12436-94-1
• Molecular Formula: H12N4O7S
• Molecular Weight: 212.19 g/mol
• IUPAC Name: triazanium;nitrate;sulfate
• Standard InChI: InChI=1S/NO3.3H3N.H2O4S/c2-1(3)4;;;;1-5(2,3)4/h;3*1H3;(H2,1,2,3,4)/q-1;;;;/p+1
• Standard InChI Key: KKEOZWYTZSNYLJ-UHFFFAOYSA-O
• SMILES: [NH4+].[NH4+].[NH4+].[N+](=O)([O-])[O-].[O-]S(=O)(=O)[O-]
• Canonical SMILES: [NH4+].[NH4+].[NH4+].[N+](=O)([O-])[O-].[O-]S(=O)(=O)[O-]

Introduction

Triammonium nitrate sulfate, with the chemical formula (NH₄)₃(NO₃)(SO₄), is a compound that combines ammonium ions with nitrate and sulfate anions. It is known by several synonyms, including triazanium;nitrate;sulfate and ammonium sulphate nitrate. This compound has a molecular weight of 212.19 g/mol and is identified by the CAS number 12436-94-1.

Uses and Applications

Despite its potential as a fertilizer component due to its nitrogen content or use in industrial processes because of its unique composition, detailed information on the specific applications of triammonium nitrate sulfate is limited in current literature.

Research Findings

Research related directly to triammonium nitrate sulfate is limited compared to more common compounds like ammonium sulfates or nitrates:

Compound	Formula	Molecular Weight	CAS Number
Triammonium Nitrate Sulfate	(NH₄)₃(NO₃)(SO₄)	212.19 g/mol	12436-94-1
Ammonium Sulfate	(NH₄)₂SO₄	-	-
Ammonium Nitrate	NH₄NO₃	-	-

Studies on related compounds suggest that nitrates can influence sulfur chemistry in environmental systems by affecting oxidation states or promoting certain chemical reactions.

Reactions Involving Nitrates and Sulfates

In some contexts, nitrates can enhance the formation of sulfates through complex atmospheric reactions involving ammonia and sulfur dioxide uptake kinetics. While these findings apply broadly across various nitrogen-sulfur interactions rather than specifically to triammonium nitrate sulfate itself:

Key Points from Related Studies:

• Nitrite/Nitrat Influence: The presence of nitrates can increase efficiencies in processes involving both ammonia oxidation and sulfur reduction.

• Atmospheric Chemistry: Ammonia plays a crucial role in enhancing SO₂ uptake which leads to increased formation rates for sulfates under certain conditions.

These insights highlight how nitrogen-containing compounds interact within complex systems but do not provide direct evidence regarding the behavior or applications of triammonium nitrate sulfate specifically.

Given the lack of extensive research focused directly on this compound at present time there remains much potential for future investigation into its properties applications environmental impacts